Cas no 10310-60-8 (Urea, N-butyl-N'-ethyl-)
Urea, N-butyl-N'-ethyl- structure
Product Name:Urea, N-butyl-N'-ethyl-
CAS No:10310-60-8
MF:C7H16N2O
MW:144.214741706848
CID:179346
PubChem ID:95670
Update Time:2025-04-19
Urea, N-butyl-N'-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-butyl-N'-ethyl-
- 1-butyl-3-ethylurea
- 3-butyl-1-ethylurea
- AC1L3UUF
- BRN 1751943
- CTK0H8918
- N-Aethyl-N'-butyl-harnstoff
- N-Aethyl-N'-n-butyl-harnstoff
- N-butyl-N'-ethylurea
- N-Ethyl-N'-butylharnstoff
- N-ethyl-N'-butyl-urea
- NSC28774
- Urea, 1-butyl-3-ethyl-
- SCHEMBL969649
- NSC-28774
- 10310-60-8
- 3-04-00-00299 (Beilstein Handbook Reference)
- AKOS006222998
- NSC 28774
- DTXSID40145646
-
- Inchi: 1S/C7H16N2O/c1-3-5-6-9-7(10)8-4-2/h3-6H2,1-2H3,(H2,8,9,10)
- InChI Key: BFLWAUWLGJKDMJ-UHFFFAOYSA-N
- SMILES: O=C(NCC)NCCCC
Computed Properties
- Exact Mass: 144.12638
- Monoisotopic Mass: 144.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 93.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
- LogP: 1.88740
Urea, N-butyl-N'-ethyl- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
10310-60-8 (Urea, N-butyl-N'-ethyl-) Related Products
- 623-95-0(N,N’-Dipropylurea)
- 592-31-4(butylurea)
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- 2158-08-9(N-Octadecylurea)
- 4051-66-5(Urea, N,N'-dioctadecyl-)
- 89106-94-5(Solvent Red 179)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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